Cas no 55750-61-3 (AMAS)
AMAS is a non degradable heterobifunctional crosslinker with NHS ester and maleimide groups, which allows covalent binding of molecules containing amine and thiol groups, and is commonly used as a linker for ADC

AMAS structure
Product Name:AMAS
CAS No:55750-61-3
Molecular Formula:C10H8N2O6
Molecular Weight:252.1803
MDL:MFCD00133523
CID:56833
PubChem ID:253661134
AMAS Properties
Names and Identifiers
-
- 2,5-Dioxopyrrolidin-1-yl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetate
- Maleimidoacetic acid N-hydroxysuccinimide ester
- N-(α-Maleimidoacetoxy)succinimide
- N-Succinimidyl Maleimidoacetate
- a-Maleimidoacetic acid-NHS(AMAS)
- Maleimidoacetic Acid
- N-SMP
- (2,5-dioxopyrrolidin-1-yl) 2-(2,5-dioxopyrrol-1-yl)acetate
- AMAS
- Maleimidoacetic Acid N-Succinimidyl Ester
- N-(
- A-Maleimidoacetoxy)succinimide
- C10H8N2O6
- N-Succinimidylmaleimidoacetate
- 2-Maleimidoaceticacid-NHS(AMAS)
- N-(alpha-Maleimidoacetoxy)succinimide
- a-Maleimidoacetic acid-NHS
- A-Mal
- DTXSID80391201
- A8048
- 2,5-dioxopyrrolidin-1-yl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetate;N-(alpha-Maleimidoacetoxy)succinimide
- SY034986
- A1-28509
- AMY21437
- PD017877
- 1H-Pyrrole-2,5-dione, 1-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-
- SCHEMBL181371
- GS-5668
- MALEIMIDOACETICACIDN-HYDROXYSUCCINIMIDEESTER
- 1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-, 2,5-dioxo-1-pyrrolidinyl ester
- N-(alfa-Maleimidoacetoxy)succinimide
- H10344
- BRQ5GEQ7MA
- TYKASZBHFXBROF-UHFFFAOYSA-N
- 1-{2-[(2,5-Dioxopyrrolidin-1-yl)oxy]-2-oxoethyl}-1H-pyrrole-2,5-dione
- N-(alpha-Maleimidoacetoxy)succimide
- CS-0102525
- Maleimidoacetic acid N-hydroxysuccinimidyl ester
- FT-0604092
- BP-28415
- S0968
- HY-128925
- MFCD00133523
- 55750-61-3
- 2-Maleimidoacetic acid-NHS (AMAS)
- Maleimidoacetic acid N-hydroxysuccinimide ester, >=95%
- AKOS015894429
- n-succinimidyl maleimidoacetate
- 2,5-DIOXOPYRROLIDIN-1-YL 2-(2,5-DIOXOPYRROL-1-YL)ACETATE
- DA-66253
-
- MDL: MFCD00133523
- InChIKey: TYKASZBHFXBROF-UHFFFAOYSA-N
- Inchi: 1S/C10H8N2O6/c13-6-1-2-7(14)11(6)5-10(17)18-12-8(15)3-4-9(12)16/h1-2H,3-5H2
- SMILES: O(C(C([H])([H])N1C(C([H])=C([H])C1=O)=O)=O)N1C(C([H])([H])C([H])([H])C1=O)=O
Computed Properties
- Exact Mass: 252.038236g/mol
- Surface Charge: 0
- XLogP3: -1.5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 4
- Monoisotopic Mass: 252.038236g/mol
- Monoisotopic Mass: 252.038236g/mol
- Topological Polar Surface Area: 101Ų
- Heavy Atom Count: 18
- Complexity: 461
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Tautomer Count: 3
- Surface Charge: 0
Experimental Properties
- LogP: -1.60560
- PSA: 101.06000
- Refractive Index: 1.619
- Boiling Point: 430.1±47.0 °C at 760 mmHg
- Melting Point: 186.0 to 191.0 deg-C
- Flash Point: 213.9±29.3 °C
- Color/Form: Not determined
- Solubility: Not determined
- Density: 1.63
AMAS Security Information
-
Symbol:
- WGK Germany:3
- Safety Instruction: S26; S36
- Risk Phrases:R36/37/38
-
Dangerous goods sign:
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:<0°C
- Risk Phrases: 36/37/38
- Signal Word:Warning
AMAS Customs Data
- HS CODE:2925190090
- Customs Data:
China Customs Code:
2925190090Overview:
2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
AMAS Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003TSV-100mg |
N-Succinimidyl maleimidoacetate |
55750-61-3 | 97% | 100mg |
$16.00 | 2024-04-29 | |
A2B Chem LLC | AB77791-100mg |
Maleimidoacetic acid n-hydroxysuccinimide ester |
55750-61-3 | 97% | 100mg |
$14.00 | 2024-04-19 | |
Aaron | AR003U17-100mg |
N-Succinimidyl maleimidoacetate |
55750-61-3 | 95% | 100mg |
$11.00 | 2025-01-22 | |
abcr | AB426129-250 mg |
Maleimidoacetic acid N-hydroxysuccinimide ester, 95%; . |
55750-61-3 | 95% | 250MG |
€248.80 | 2023-07-18 | |
Ambeed | A141381-100mg |
2,5-Dioxopyrrolidin-1-yl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetate |
55750-61-3 | 97% | 100mg |
$14.0 | 2025-02-19 | |
Chemenu | CM124423-1g |
AMAS |
55750-61-3 | 97% | 1g |
$276 | 2021-08-05 | |
ChemScence | CS-0102525-100mg |
AMAS |
55750-61-3 | 99.94% | 100mg |
$72.0 | 2022-04-27 | |
Crysdot LLC | CD11104644-1g |
N-SMP |
55750-61-3 | 97% | 1g |
$292 | ||
eNovation Chemicals LLC | D143891-250mg |
MALEIMIDOACETICACIDN-HYDROXYSUCCINIMIDEESTER |
55750-61-3 | 97% | 250mg |
$265 | 2022-09-02 | |
MedChemExpress | HY-128925-10mg |
AMAS |
55750-61-3 | ≥97.0% | 10mg |
¥1000 | 2022-05-18 |
AMAS Suppliers
HU BEI ZHONG SHAN FENG XING YI YAO Technology Co., Ltd.
(CAS:55750-61-3)
MR./MRS.:ZHANG LI
Phone:13397111514
Email:z13397111514@163.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:55750-61-3)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:55750-61-3)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:55750-61-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
AMAS Related Literature
-
Audrey Picard-Lafond,Maxime Daigle,Jean-François Morin RSC Adv., 2017,7, 36132-36137
-
Sietse T. van der Post,Klaas-Jan Tielrooij,Johannes Hunger,Ellen H. G. Backus,Huib J. Bakker Faraday Discuss., 2013,160, 171-189
-
Li Yi,Ling Zhiyuan,Chen Shuoshuo,Hu Xing,He Xinhua Chem. Commun., 2010,46, 309-311
-
5. Front cover
-
Qiang Zhang,Anbang He,Yong Yang,Jun Du,Zuohua Liu,Changyuan Tao J. Mater. Chem. A, 2019,7, 24337-24346
-
Yi Zhang,Zequn Ma,Yihe Zhang,Biao Li,Mengchun Feng,Yantao Zhao,Qi An Nanoscale, 2021,13, 8481-8489
-
8. Back cover
-
Longkun Xu,Dan He,Laishuan Liu,Tianjie Pei,Jun Ren RSC Adv., 2015,5, 92628-92633
-
Danping Zhang,Xiaoran Jing,Wenli Zhang RSC Adv., 2019,9, 29927-29935
55750-61-3 (AMAS) Related Products
- 55750-53-3(6-Maleimidohexanoic acid)
- 38862-24-7(2,5-Dioxopyrrolidin-1-yl acrylate)
- 18342-66-0(2,5-Dioxopyrrolidin-1-yl methylcarbamate)
- 3392-05-0(Succinimido (S)-2-[(tert-butoxycarbonyl)amino]propionate)
- 3392-12-9((S)-2,5-Dioxopyrrolidin-1-yl 2-((tert-butoxycarbonyl)amino)-3-methylbutanoate)
- 55750-61-3(2,5-Dioxopyrrolidin-1-yl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetate)
- 30189-36-7((S)-2,5-Dioxopyrrolidin-1-yl 2,6-bis((tert-butoxycarbonyl)amino)hexanoate)
- 3392-07-2(Boc-glycine-N-hydroxysuccinimide ester)
- 14464-29-0(Succinimidyl acetate)
- 14464-32-5(Stearic acid-N-hydroxysuccinimide ester)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:55750-61-3)AMAS

Purity:99%/99%
Quantity:5g/25g
Price($):229.0/800.0
atkchemica
(CAS:55750-61-3)AMAS

Purity:95%+
Quantity:1g/5g/10g/100g
Price($):discuss personally